Cas no 441798-25-0 (N-Despropyl-N-methyl Macitentan)

• Product Name: N-Despropyl-N-methyl Macitentan
• CAS No: 441798-25-0
• MF: C₁₇H₁₆Br₂N₆O₄S
• MW: 560.21973991394
• CID: 4552107
• PubChem ID: 21041267
• Update Time: 2024-11-02

N-Despropyl-N-methyl Macitentan Chemical and Physical Properties

Names and Identifiers

• Macitentan impurity B
• Macitentan impurity A
• Macitentan N-Despropyl-N-Methyl Impurity
• Sulfamide, N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-methyl-
• Macitentan N-Despropyl-N-Methyl Impurity/ Macitentan N-methyl Analog
• 5-(4-bromophenyl)-6-[2-(5-bromopyrimidin-2-yl)oxyethoxy]-N-(methylsulfamoyl)pyrimidin-4-amine
• Macitentan Impurity 03
• N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-methylsulfamide (ACI)
• 441798-25-0
• CHEMBL2165337
• N-Despropyl-N-methyl Macitentan
• SCHEMBL9891388
• BDBM50395628
• N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-methylsulfamide

• MDL： M193427
• Inchi： 1S/C17H16Br2N6O4S/c1-20-30(26,27)25-15-14(11-2-4-12(18)5-3-11)16(24-10-23-15)28-6-7-29-17-21-8-13(19)9-22-17/h2-5,8-10,20H,6-7H2,1H3,(H,23,24,25)
• InChI Key： BRSITRUZDCGGKH-UHFFFAOYSA-N
• SMILES： O=S(NC)(NC1C(C2C=CC(Br)=CC=2)=C(OCCOC2N=CC(Br)=CN=2)N=CN=1)=O

Computed Properties

• Exact Mass: 559.93000g/mol
• Monoisotopic Mass: 557.93205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 681.6±65.0 °C at 760 mmHg
• Flash Point: 366.0±34.3 °C

N-Despropyl-N-methyl Macitentan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines